Cas no 2229101-63-5 (3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine
• CAS No: 2229101-63-5
• MF: C₁₂H₁₂ClFN₂
• MW: 238.688485145569
• CID: 6258933
• PubChem ID: 165672142
• Update Time: 2025-11-01

3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine
• 2229101-63-5
• EN300-1993858

• Inchi： 1S/C12H12ClFN2/c13-12-9(10(14)5-6-15)7-8-3-1-2-4-11(8)16-12/h1-4,7,10H,5-6,15H2
• InChI Key： NFVDLLOXDZWQML-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(CCN)F

Computed Properties

• Exact Mass: 238.0673042g/mol
• Monoisotopic Mass: 238.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine

Professional Introduction to 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine (CAS No: 2229101-63-5)

3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229101-63-5, features a unique structural framework that combines a quinoline moiety with fluorine and chlorine substituents, making it a promising candidate for further exploration in drug development. The presence of both fluorine and chloro groups in its molecular structure suggests potential for enhanced binding affinity and metabolic stability, which are critical factors in the design of novel therapeutic agents.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The specific modification of the quinoline ring at the 3-position with a propylamine side chain introduces additional functional diversity, enabling the compound to interact with biological targets in novel ways. This structural innovation has opened up new avenues for research, particularly in the quest to develop more effective treatments for complex diseases.

In recent years, there has been a surge in interest regarding fluorinated compounds in pharmaceutical research due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The incorporation of fluorine into the molecular structure of 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine is likely to contribute to its bioavailability and resistance to metabolic degradation. Such attributes are highly desirable in drug candidates that require prolonged circulation and sustained therapeutic effect.

The chloro substituent at the 2-position of the quinoline ring further enhances the compound's potential as a pharmacological agent. Chlorinated quinolines have been extensively studied for their role in disrupting bacterial DNA gyrase and topoisomerase II, which are essential enzymes for bacterial replication. By targeting these enzymes, compounds like 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine may exhibit potent antibacterial activity, making them valuable candidates for treating resistant infections.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These studies suggest that 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine may interact with proteins involved in signal transduction and cell proliferation, potentially making it effective against diseases such as cancer. The combination of experimental validation and computational analysis provides a robust framework for understanding the mechanism of action of this novel compound.

The synthesis of 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of both fluorine and chloro groups necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have leveraged advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution to construct the desired molecular framework efficiently.

Ongoing clinical trials and preclinical studies are exploring the therapeutic potential of quinoline derivatives like 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine. These studies aim to evaluate its efficacy against a range of diseases, including infectious disorders and neoplastic conditions. Preliminary results indicate that this compound demonstrates promising activity in vitro, warranting further investigation in vivo.

The role of fluorine in modulating drug-receptor interactions is another area of active research. Fluorinated compounds often exhibit improved selectivity and reduced toxicity compared to their non-fluorinated counterparts. The presence of multiple fluorine atoms in 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine may contribute to its ability to selectively target pathological processes without causing undue harm to healthy tissues.

In conclusion, 3-(2-chloroquinolin-3-yl)-3-fluoropropan-1-amine (CAS No: 2229101-63-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with the potential benefits offered by fluorine and chloro substituents, position it as a compelling candidate for further development. As research continues to uncover new applications for this compound, it holds promise for addressing unmet medical needs across various therapeutic areas.